Cas no 135734-39-3 (Propanediamide,N1-heptyl-N3,N3-bis[8-[[3-(heptylmethylamino)-1,3-dioxopropyl]amino]octyl]-N1-methyl-)

• Product Name: Propanediamide,N1-heptyl-N3,N3-bis[8-[[3-(heptylmethylamino)-1,3-dioxopropyl]amino]octyl]-N1-methyl-
• CAS No: 135734-39-3
• MF: C₄₉H₉₄N₆O₆
• MW: 863.307274341583
• CID: 191747
• PubChem ID: 329759780
• Update Time: 2025-04-19

Propanediamide,N1-heptyl-N3,N3-bis[8-[[3-(heptylmethylamino)-1,3-dioxopropyl]amino]octyl]-N1-methyl- Chemical and Physical Properties

Names and Identifiers

• Propanediamide,N1-heptyl-N3,N3-bis[8-[[3-(heptylmethylamino)-1,3-dioxopropyl]amino]octyl]-N1-methyl-
• N'-heptyl-N-[8-[[3-[heptyl(methyl)amino]-3-oxopropanoyl]-[8-[[3-[heptyl(methyl)amino]-3-oxopropanoyl]amino]octyl]amino]octyl]-N'-methylpropanediamide
• Propanediamide,N1-heptyl-N3,N3-bis[8-[[3-(heptylmethylamino)-1,3-dioxopropyl]amino]octyl]-N1-m...
• ETH 7025
• Magnesium ionophore IV
• N,N inverted exclamation marka,N inverted exclamation marka inverted exclamation marka-Tris[3-(heptylmethylamino)-3-oxopropionyl]-8,8 inverted exclamation marka-iminodioctylamine
• N,N',N''-Tris[3-(heptylmethylamino)-3-oxopropionyl]-8,8'-iminodioctylamine
• J-006765
• DTXSID10395136
• SCHEMBL7721736
• N1-heptyl-N3,N3-bis(8-(3-(heptyl(methyl)amino)-3-oxopropanamido)octyl)-N1-methylmalonamide
• FT-0740372
• Magnesium ionophore IV, Selectophore(TM), function tested
• 135734-39-3
• N-HEPTYL-N-(8-[2-[HEPTYL(METHYL)CARBAMOYL]-N-(8-[2-[HEPTYL(METHYL)CARBAMOYL]ACETAMIDO]OCTYL)ACETAMIDO]OCTYL)-N-METHYLPROPANEDIAMIDE
• G62072

• MDL： MFCD00144716
• Inchi： 1S/C49H94N6O6/c1-7-10-13-22-29-36-52(4)46(58)41-44(56)50-34-27-20-16-18-25-32-39-55(49(61)43-48(60)54(6)38-31-24-15-12-9-3)40-33-26-19-17-21-28-35-51-45(57)42-47(59)53(5)37-30-23-14-11-8-2/h7-43H2,1-6H3,(H,50,56)(H,51,57)
• InChI Key： JYBGTBZZVHYIJI-UHFFFAOYSA-N
• SMILES： O=C(CC(N(C)CCCCCCC)=O)N(CCCCCCCCNC(CC(N(C)CCCCCCC)=O)=O)CCCCCCCCNC(CC(N(C)CCCCCCC)=O)=O

Computed Properties

• Exact Mass: 862.72300
• Monoisotopic Mass: 862.72348474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 61
• Rotatable Bond Count: 42
• Complexity: 1090
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.9
• Topological Polar Surface Area: 139Ų

Experimental Properties

• Flash Point: Fahrenheit: 1.4 ° f < br / > Celsius: -17 ° C < br / >
• PSA: 139.44000
• LogP: 9.96710

Propanediamide,N1-heptyl-N3,N3-bis[8-[[3-(heptylmethylamino)-1,3-dioxopropyl]amino]octyl]-N1-methyl- Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H302-H319-H335-H351
• Warning Statement： P210-P280-P301+P312+P330-P305+P351+P338-P370+P378-P403+P235
• Hazardous Material transportation number：UN 2056 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-19-36/37-40
• Safety Instruction： 16-26-36/37
• FLUKA BRAND F CODES：10
• Hazardous Material Identification：